6-(4-Methoxyphenyl)-3-(5-methyl-1-phenyl-pyrazol-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H16N6OS
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 6-(4-methoxyphenyl)-3-(5-methyl-1-phenylpyrazol-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H16N6OS/c1-13-17(12-21-25(13)15-6-4-3-5-7-15)18-22-23-20-26(18)24-19(28-20)14-8-10-16(27-2)11-9-14/h3-12H,1-2H3
• InChI Key: QMPGCGVLEYIDFD-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=C2)C3=NN=C4N3N=C(S4)C5=CC=C(C=C5)OC

Description

6-(4-Methoxyphenyl)-3-(5-methyl-1-phenyl-pyrazol-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (referred to as MPTT) is a novel heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPTT belongs to the class of triazolothiadiazole derivatives, which have been extensively studied for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of MPTT is still under investigation. However, studies have suggested that MPTT exerts its pharmacological effects by modulating various molecular targets, including enzymes, receptors, and signaling pathways. For example, MPTT has been shown to inhibit the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. MPTT has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
MPTT has been shown to possess various biochemical and physiological effects. In vitro studies have demonstrated that MPTT can induce DNA damage and inhibit DNA repair mechanisms in cancer cells. MPTT has also been shown to possess antioxidant activity by scavenging free radicals. In vivo studies have demonstrated that MPTT can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPTT in lab experiments is its high potency and selectivity towards its molecular targets. MPTT has been shown to possess low toxicity towards normal cells, making it a potential candidate for cancer therapy. However, the limitations of using MPTT in lab experiments include its poor solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for the research on MPTT. One potential direction is to investigate the structure-activity relationship of MPTT and its derivatives to identify more potent and selective compounds. Another direction is to study the pharmacokinetics and pharmacodynamics of MPTT in animal models and humans to determine its efficacy and safety. Furthermore, the potential of MPTT as a lead compound for drug development in various therapeutic areas should be explored.

Synthesis Methods

MPTT can be synthesized using various methods, including the reaction of 4-methoxyphenyl hydrazine and 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid with thiosemicarbazide in the presence of phosphorous oxychloride. The reaction yields a yellow crystalline solid, which is then purified using column chromatography.

Scientific Research Applications

MPTT has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and microbial infections. In cancer research, MPTT has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation research, MPTT has been demonstrated to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In microbial infections research, MPTT has been shown to possess antibacterial and antifungal activity.